Cas no 2227868-85-9 ((1S)-1-(5-methoxypyridin-2-yl)ethan-1-ol)

• Product Name: (1S)-1-(5-methoxypyridin-2-yl)ethan-1-ol
• CAS No: 2227868-85-9
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5835214
• PubChem ID: 89502432
• Update Time: 2023-12-26

(1S)-1-(5-methoxypyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, 5-methoxy-α-methyl-, (αS)-
• (1S)-1-(5-methoxypyridin-2-yl)ethan-1-ol
• EN300-1817290
• SCHEMBL14864691
• 2227868-85-9

• Inchi： 1S/C8H11NO2/c1-6(10)8-4-3-7(11-2)5-9-8/h3-6,10H,1-2H3/t6-/m0/s1
• InChI Key： RWHQBZFFRGACAK-LURJTMIESA-N
• SMILES： C1([C@H](C)O)=NC=C(OC)C=C1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 267.0±30.0 °C(Predicted)
• pka: 13.29±0.20(Predicted)